1,2,3,4-Tetrahydro-2,6-naphthyridine
Overview
Description
1,2,3,4-Tetrahydro-2,6-naphthyridine is used to enhance the catalytic activity of 4-(dialkylamino)pyridines for acetylation by conformational fixation . It is also used in the synthetic preparation of quinolizidinone carboxylic acid selective M1 allosteric modulators .
Synthesis Analysis
The synthesis of 1,2,3,4-Tetrahydro-2,6-naphthyridine involves multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one .Molecular Structure Analysis
The molecular structure of 1,2,3,4-Tetrahydro-2,6-naphthyridine can be represented by the InChI code: 1S/C8H10N2/c1-3-9-6-8-2-4-10-5-7(1)8/h1,3,6,10H,2,4-5H2 .Chemical Reactions Analysis
The reactivity of 1,2,3,4-Tetrahydro-2,6-naphthyridine with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes has been studied .Physical And Chemical Properties Analysis
1,2,3,4-Tetrahydro-2,6-naphthyridine has a molecular weight of 134.18 . It is a liquid at room temperature and should be stored in a dark place, sealed in dry conditions, at 2-8°C .Scientific Research Applications
Biomass Pretreatment and Bioconversion
The derivatives of naphthyridine, such as 1,2,3,4-Tetrahydro-2,6-naphthyridine, may play a role in biomass pretreatment and bioconversion within a biorefinery framework. This involves the hydrolysis and saccharification of carbohydrates and sugars bioconversion in biofuels and bioproducts .
Anti-Cancer Agents
Naphthyridine derivatives have been studied for their potential as novel anti-cancer agents. They are involved in the design and synthesis of compounds that can maintain specific structural conformations to optimize biological activity against cancer cells .
Anticancer Properties and Pharmacological Activity
Specifically, 1,6-naphthyridines (a related compound) have shown a variety of pharmacological activities including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities. The differential functionalization of the naphthyridine core leads to specific activities .
Synthesis and Reactivity
Recent advances in the synthesis and reactivity of naphthyridines have been documented. Although the focus is on 1,5-naphthyridines, similar synthetic strategies may apply to 1,2,3,4-Tetrahydro-2,6-naphthyridine .
Synthesis Strategies
There has been a recent update on the synthesis of 1,8-naphthyridines which includes various strategies such as multicomponent reactions and metal-catalyzed synthesis. These strategies could potentially be adapted for synthesizing 1,2,3,4-Tetrahydro-2,6-naphthyridine .
Safety And Hazards
Future Directions
1,6-Naphthyridines, which include 1,2,3,4-Tetrahydro-2,6-naphthyridine, have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities . Future research may focus on the development of more ecofriendly, safe, and atom-economical approaches for the synthesis of 1,2,3,4-Tetrahydro-2,6-naphthyridine .
properties
IUPAC Name |
1,2,3,4-tetrahydro-2,6-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2/c1-3-9-6-8-2-4-10-5-7(1)8/h1,3,6,10H,2,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPZPSEIHRIDPKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10482494 |
Source
|
| Record name | 1,2,3,4-TETRAHYDRO-2,6-NAPHTHYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10482494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydro-2,6-naphthyridine | |
CAS RN |
31786-18-2 |
Source
|
| Record name | 1,2,3,4-TETRAHYDRO-2,6-NAPHTHYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10482494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 31786-18-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis method described for 1,2,3,4-tetrahydro-2,6-naphthyridine?
A1: The research paper [] outlines a novel six-step synthesis of 1,2,3,4-tetrahydro-2,6-naphthyridine starting from 2-methylpyrazine. This method emphasizes achieving a high total yield (47.3%) through a series of reactions including condensation, elimination, addition of a double bond with an amine, amino group protection, cyclic addition/exclusion, and final deprotection.
Q2: How is the structure of the synthesized 1,2,3,4-tetrahydro-2,6-naphthyridine confirmed?
A2: The researchers employed various spectroscopic techniques to confirm the structure of the synthesized compound. These included proton nuclear magnetic resonance (1H-NMR), carbon-13 nuclear magnetic resonance (13C-NMR), mass spectrometry (MS), and elemental analysis [].
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